Cas no 1447958-50-0 (2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline)

• Product Name: 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline
• CAS No: 1447958-50-0
• MF: C₁₁H₆Cl₂F₃NO₂S
• MW: 344.137050151825
• CID: 5059852
• Update Time: 2025-06-08

2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline
• 2,8-Dichloro-4-methyl-5-((trifluoromethyl)sulfonyl)quinoline

• Inchi： 1S/C11H6Cl2F3NO2S/c1-5-4-8(13)17-10-6(12)2-3-7(9(5)10)20(18,19)11(14,15)16/h2-4H,1H3
• InChI Key： CEMHRQTVZTZGFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NC(=CC=2C)Cl)S(C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 465
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline

Introduction to 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline (CAS No. 1447958-50-0)

2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1447958-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a heterocyclic aromatic structure that has been widely studied for its biological and pharmacological properties. The unique substitution pattern of chlorine, methyl, and trifluoromethanesulfonyl groups on the quinoline backbone imparts distinct chemical and electronic characteristics, making it a valuable scaffold for drug discovery and development.

The structural features of 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline contribute to its potential as an intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple electron-withdrawing groups, such as the trifluoromethanesulfonyl moiety, enhances the compound's reactivity and functionalizability. This makes it a promising candidate for further derivatization and optimization in the pursuit of novel therapeutic agents.

In recent years, quinoline derivatives have been extensively explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of halogen atoms and other substituents into the quinoline core can significantly modulate its biological activity. For instance, the chlorine atoms at positions 2 and 8 may participate in hydrogen bonding or interact with biological targets, while the methyl group at position 4 can influence steric hindrance and electronic distribution. The trifluoromethanesulfonyl group at position 5 is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules.

Current research in medicinal chemistry increasingly emphasizes the development of structurally diverse compounds to overcome resistance mechanisms and improve therapeutic efficacy. 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline exemplifies this trend by combining multiple functional groups that can be tailored to interact with specific biological pathways. Studies have demonstrated that quinoline derivatives with such substitution patterns exhibit promising activity against various diseases, including infectious diseases and cancer.

The synthesis of 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired substituents efficiently. The compound's stability under different conditions is also a critical consideration during synthesis and storage, ensuring its suitability for downstream applications.

One of the most compelling aspects of 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline is its potential as a building block for next-generation therapeutics. Researchers are exploring its utility in designing small-molecule inhibitors targeting enzymes involved in disease pathways. For example, quinoline derivatives have shown promise in inhibiting kinases and proteases that play a role in cancer progression. The structural rigidity provided by the quinoline core allows for precise tuning of binding interactions with biological targets, making it an attractive scaffold for structure-based drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of fluorine atoms in 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline contributes to its lipophilicity and metabolic stability, which are crucial factors in drug development. Furthermore, fluorine substitution can enhance binding affinity by increasing electron density or participating in specific interactions with biological macromolecules.

In clinical settings, quinoline derivatives have been used to treat a variety of conditions ranging from malaria to bacterial infections. While older quinolone antibiotics have faced challenges with resistance and side effects, newer analogs with optimized structures continue to show promise. The development of novel derivatives like 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline aims to address these challenges by improving efficacy while minimizing adverse effects.

The role of computational chemistry in designing and optimizing quinoline-based drugs cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will affect the compound's bioactivity and pharmacokinetic properties before synthesizing it in the lab. This approach accelerates drug discovery by reducing trial-and-error experimentation and identifying promising candidates more efficiently.

Future directions in research may focus on exploring the therapeutic potential of 2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline in treating neglected tropical diseases or rare genetic disorders. Its unique structural features make it a versatile platform for generating novel compounds with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,2,8-Dichloro-4-methyl-5-trifluoromethanesulfonyl-quinoline (CAS No. 1447958-50-0) represents a significant advancement in medicinal chemistry due to its structural complexity and potential therapeutic applications. Its synthesis involves sophisticated organic transformations designed to maximize functional group compatibility for drug development purposes。The integration of cutting-edge synthetic methodologies with computational modeling underscores its importance as a research tool。As efforts continue to discover new treatments for various diseases，this compound stands out as a valuable asset in the quest for innovative pharmacological solutions。